2-[(2-Chlorophenyl)methyl]-6-(2,5-dimethoxyphenyl)pyridazin-3-one

• IUPAC Name: 2-[(2-chlorophenyl)methyl]-6-(2,5-dimethoxyphenyl)pyridazin-3-one
• InChI: InChI=1S/C19H17ClN2O3/c1-24-14-7-9-18(25-2)15(11-14)17-8-10-19(23)22(21-17)12-13-5-3-4-6-16(13)20/h3-11H,12H2,1-2H3
• InChI Key: BVTNXFGJSBOHPE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=NN(C(=O)C=C2)CC3=CC=CC=C3Cl
• Molecular Formula: C19H17ClN2O3
• Molecular Weight: 356.8 g/mol

Description

2-[(2-Chlorophenyl)methyl]-6-(2,5-dimethoxyphenyl)pyridazin-3-one, also known as CDP, is a pyridazinone derivative that has gained significant attention in scientific research. This compound has shown potential in various fields such as medicinal chemistry, pharmacology, and neurobiology due to its unique chemical structure and biological properties.

Scientific Research Applications

Pyridazinone Derivatives in Biological Activities

Research on pyridazinone derivatives, including compounds structurally related to 2-[(2-Chlorophenyl)methyl]-6-(2,5-dimethoxyphenyl)pyridazin-3-one, has demonstrated their potential in various biological and chemical applications. For instance, studies have shown that certain pyridazinone compounds inhibit photosynthesis in barley, indicating their use as herbicides (Hilton et al., 1969). Another investigation synthesized novel pyridazin-3-one derivatives, exploring their ground and excited state dipole moments, which could be pivotal in understanding their interaction with biological systems (Desai et al., 2016).

Antimicrobial and Antioxidant Properties

Some newly synthesized triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives, which share a core structure with 2-[(2-Chlorophenyl)methyl]-6-(2,5-dimethoxyphenyl)pyridazin-3-one, have exhibited antimicrobial and antioxidant activity. This suggests their potential application in developing new therapeutic agents (Flefel et al., 2018).

Anticancer and Antiangiogenic Potential

Another study focused on the synthesis and evaluation of pyridazinone derivatives as anticancer, antiangiogenic, and antioxidant agents. These compounds demonstrated inhibitory effects on the viability of various human cancer cell lines, highlighting their potential in cancer research and therapy (Kamble et al., 2015).

Synthesis and Structural Analysis

The structural analysis of pyridazinone derivatives, including crystal structure and Hirshfeld surface analysis, provides insights into their molecular arrangements and potential interactions with biological targets. Such studies are fundamental in the design and development of new compounds with specific biological activities (Daoui et al., 2021).

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrazolines and indole derivatives, have been found to interact with a variety of targets, including enzymes like acetylcholinesterase .

Mode of Action

The interaction of these compounds with their targets can lead to a variety of effects. For example, inhibition of acetylcholinesterase can disrupt normal nerve pulse transmission .

Biochemical Pathways

These compounds can affect various biochemical pathways. For instance, they can influence the production of reactive oxygen species, which are involved in cellular damage and disease development .

Result of Action

The molecular and cellular effects of these compounds can vary widely. For example, some compounds with similar structures have shown antioxidant and antitumor activities .